1-(5-Chlorothiophen-2-yl)-2-[(5-nitro-1,3-benzothiazol-2-yl)sulfanyl]ethanone
Description
The compound 1-(5-Chlorothiophen-2-yl)-2-[(5-nitro-1,3-benzothiazol-2-yl)sulfanyl]ethanone features a chlorothiophen moiety linked via a thioether bridge to a nitro-substituted benzothiazole ring. This structure combines electron-withdrawing groups (chloro, nitro) with heterocyclic systems, making it a candidate for diverse biological applications, particularly in antimicrobial or antiparasitic drug development. Its design leverages the thioether linkage and aromatic heterocycles, common in bioactive molecules, to enhance target binding and stability .
Properties
Molecular Formula |
C13H7ClN2O3S3 |
|---|---|
Molecular Weight |
370.9 g/mol |
IUPAC Name |
1-(5-chlorothiophen-2-yl)-2-[(5-nitro-1,3-benzothiazol-2-yl)sulfanyl]ethanone |
InChI |
InChI=1S/C13H7ClN2O3S3/c14-12-4-3-11(21-12)9(17)6-20-13-15-8-5-7(16(18)19)1-2-10(8)22-13/h1-5H,6H2 |
InChI Key |
PAFRWZPGXBGAOI-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC2=C(C=C1[N+](=O)[O-])N=C(S2)SCC(=O)C3=CC=C(S3)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations on Heterocyclic Rings
1-(5-Chlorothiophen-2-yl)-2-{[5-(4-hydroxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethanone ()
- Key Differences : Replaces the nitrobenzothiazole with a hydroxyphenyl-oxadiazole.
- The oxadiazole ring may offer weaker electron-withdrawing effects than benzothiazole, altering reactivity .
1-(5-Chlorothiophen-2-yl)-2-[[5-(2-methoxy-5-methylanilino)-1,3,4-thiadiazol-2-yl]sulfanyl]ethanone ()
- Key Differences: Features a thiadiazole ring substituted with methoxy and methylanilino groups.
- Impact : The methoxy and methyl groups enhance lipophilicity, favoring blood-brain barrier penetration. However, the absence of a nitro group may reduce electrophilic interactions critical for enzyme inhibition .
1-[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]-2-[(5-phenyl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone ()
- Key Differences : Contains dual oxadiazole rings with chlorophenyl and phenyl substituents.
- Impact : Dual oxadiazoles improve thermal stability but may reduce bioactivity due to decreased π-π stacking efficiency compared to benzothiazole systems .
Indolyl-3-ethanone-α-thioethers ()
- Structural Similarity : Nitro-substituted thioethers.
- Activity: Compounds like 1-(5-nitro-1H-indol-3-yl)-2-((4-nitrophenyl)thio)ethanone (pIC50 = 8.2129) outperformed chloroquine (pIC50 = 7.5528) in antimalarial assays.
- Relevance : The nitro group in the target compound may similarly enhance antiparasitic activity by stabilizing charge-transfer complexes with heme in Plasmodium .
1-(5-Mercapto-1,3,4-oxadiazol-2-yl)-2-(pyridine-2-ylamino)ethanone ()
- Structural Similarity : Thioether linkage and heterocyclic systems.
- Activity : Exhibited MIC values of 30.2–43.2 μg/cm³ against bacteria, suggesting thioethers and oxadiazoles synergize for antimicrobial effects. The target compound’s benzothiazole may further amplify this via stronger electron withdrawal .
Structural and Electronic Effects
Crystal Structure Insights ()
- 1-(4-Chlorophenyl)-2-{[5-(4-chlorophenyl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethanone: Crystallographic analysis via SHELX revealed tight packing via Cl···Cl and C–H···O interactions. The target compound’s nitro group could introduce additional dipole interactions, enhancing crystalline stability .
Trifluoromethyl-Pyridine Hybrid ()
- Structure: 1-(5-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}thiophen-2-yl)-2-{[5-(pyridin-3-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}ethanone.
- Impact : The trifluoromethyl group increases metabolic stability, while pyridine aids hydrogen bonding. The target compound’s nitro group may offer similar stability but with higher reactivity .
Comparative Data Table
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
